(2E)-3-Methyl-2-[(E)-3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide
(2E)-3-Methyl-2-[(E)-3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide
Brand Name:
Vulcanchem
CAS No.:
1742-91-2
VCID:
VC0167816
InChI:
InChI=1S/C19H17N2S2.HI/c1-20-14-8-3-5-10-16(14)22-18(20)12-7-13-19-21(2)15-9-4-6-11-17(15)23-19;/h3-13H,1-2H3;1H/q+1;/p-1
SMILES:
CN1C2=CC=CC=C2SC1=CC=CC3=[N+](C4=CC=CC=C4S3)C.[I-]
Molecular Formula:
C19H17IN2S2
Molecular Weight:
464.4 g/mol
(2E)-3-Methyl-2-[(E)-3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide
CAS No.: 1742-91-2
Main Products
VCID: VC0167816
Molecular Formula: C19H17IN2S2
Molecular Weight: 464.4 g/mol
![(2E)-3-Methyl-2-[(E)-3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide - 1742-91-2](/images/no_structure.jpg)
| CAS No. | 1742-91-2 |
|---|---|
| Product Name | (2E)-3-Methyl-2-[(E)-3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide |
| Molecular Formula | C19H17IN2S2 |
| Molecular Weight | 464.4 g/mol |
| IUPAC Name | (2E)-3-methyl-2-[(E)-3-(3-methyl-1,3-benzothiazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzothiazole;iodide |
| Standard InChI | InChI=1S/C19H17N2S2.HI/c1-20-14-8-3-5-10-16(14)22-18(20)12-7-13-19-21(2)15-9-4-6-11-17(15)23-19;/h3-13H,1-2H3;1H/q+1;/p-1 |
| Standard InChIKey | FRYGPXUFBOGTFP-UHFFFAOYSA-M |
| Isomeric SMILES | CN\1C2=CC=CC=C2S/C1=C/C=C/C3=[N+](C4=CC=CC=C4S3)C.[I-] |
| SMILES | CN1C2=CC=CC=C2SC1=CC=CC3=[N+](C4=CC=CC=C4S3)C.[I-] |
| Canonical SMILES | CN1C2=CC=CC=C2SC1=CC=CC3=[N+](C4=CC=CC=C4S3)C.[I-] |
| Synonyms | cyan 46 |
| PubChem Compound | 11525535 |
| Last Modified | Nov 11 2021 |
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